Cas no 2171935-57-0 (1-(3-bromo-6-methylpyridin-2-yl)azetidin-2-ylmethanamine)

• Product Name: 1-(3-bromo-6-methylpyridin-2-yl)azetidin-2-ylmethanamine
• CAS No: 2171935-57-0
• MF: C₁₀H₁₄BrN₃
• MW: 256.14226102829
• CID: 5862039
• PubChem ID: 165721253
• Update Time: 2025-10-18

1-(3-bromo-6-methylpyridin-2-yl)azetidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-6-methylpyridin-2-yl)azetidin-2-ylmethanamine
• [1-(3-bromo-6-methylpyridin-2-yl)azetidin-2-yl]methanamine
• EN300-1281528
• 2171935-57-0

• Inchi： 1S/C10H14BrN3/c1-7-2-3-9(11)10(13-7)14-5-4-8(14)6-12/h2-3,8H,4-6,12H2,1H3
• InChI Key： JEQICUUZRYAWLM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)N=C1N1CCC1CN

Computed Properties

• Exact Mass: 255.03711g/mol
• Monoisotopic Mass: 255.03711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.2Ų

Additional information on 1-(3-bromo-6-methylpyridin-2-yl)azetidin-2-ylmethanamine

Comprehensive Overview of 1-(3-bromo-6-methylpyridin-2-yl)azetidin-2-ylmethanamine (CAS No. 2171935-57-0): Structure, Applications, and Research Insights

The compound 1-(3-bromo-6-methylpyridin-2-yl)azetidin-2-ylmethanamine (CAS No. 2171935-57-0) is a specialized organic molecule featuring a unique combination of a pyridine ring and an azetidine scaffold. Its structural complexity and functional groups, including a bromo substituent and a primary amine, make it a valuable intermediate in pharmaceutical and agrochemical research. This article delves into its properties, synthetic pathways, and emerging applications, addressing trending queries such as "azetidine derivatives in drug discovery" and "brominated pyridine applications."

Recent advancements in heterocyclic chemistry have spotlighted 1-(3-bromo-6-methylpyridin-2-yl)azetidin-2-ylmethanamine due to its potential in modulating biological activity. Researchers are particularly interested in its role as a building block for small-molecule inhibitors, especially in oncology and neurology. The bromo group offers a reactive site for further functionalization, aligning with the growing demand for "click chemistry compatible intermediates" in high-throughput screening.

From a synthetic perspective, the compound's azetidine core is notable for its ring strain and conformational rigidity, which can enhance binding affinity in target proteins. This aligns with the surge in searches for "saturated nitrogen heterocycles" and "bioisosteres for piperidine." Its methylpyridine moiety further contributes to lipophilicity, a critical factor in optimizing drug-like properties—a topic frequently queried in medicinal chemistry forums.

Environmental and regulatory considerations are also pivotal. While the compound is not classified as hazardous, its brominated nature warrants careful handling in line with green chemistry principles. This resonates with the increasing popularity of searches like "sustainable synthesis of halogenated compounds." Analytical techniques such as HPLC and NMR are typically employed to validate purity, addressing common questions about "quality control for pharmaceutical intermediates."

In summary, 1-(3-bromo-6-methylpyridin-2-yl)azetidin-2-ylmethanamine exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility underscores its relevance in answering contemporary research challenges, from "fragment-based drug design" to "scaffold hopping strategies," making it a compound of enduring interest.